Cas no 1352754-02-9 (Cyclopropanecarboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester)

• Product Name: Cyclopropanecarboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester
• CAS No: 1352754-02-9
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 5169233
• Update Time: 2025-07-19

Cyclopropanecarboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester
• Ethyl 1-(6-chloropyridazin-3-yl)cyclopropane-1-carboxylate

• Inchi： 1S/C10H11ClN2O2/c1-2-15-9(14)10(5-6-10)7-3-4-8(11)13-12-7/h3-4H,2,5-6H2,1H3
• InChI Key： VQLRJDDBACZRKY-UHFFFAOYSA-N
• SMILES： C1(C2=NN=C(Cl)C=C2)(C(OCC)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on Cyclopropanecarboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester

Cyclopropanecarboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester (CAS No. 1352754-02-9): A Comprehensive Overview

Cyclopropanecarboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester, identified by its CAS number 1352754-02-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The unique structural features of this compound, particularly the presence of a cyclopropane ring and a pyridazine moiety, contribute to its potential as an intermediate in synthetic chemistry and a lead compound in drug discovery.

The cyclopropane ring is a key structural element in this molecule, known for its high reactivity and ability to participate in various chemical transformations. This feature makes it an attractive component in medicinal chemistry, as it can be readily modified to introduce different functional groups, thereby tailoring the biological properties of the compound. The pyridazine ring, on the other hand, is a heterocyclic aromatic system that often enhances the binding affinity of small molecules to biological targets. Its incorporation into the molecular framework of Cyclopropanecarboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester suggests potential applications in the design of kinase inhibitors, receptor modulators, and other pharmacologically relevant entities.

In recent years, there has been growing interest in the development of novel compounds that incorporate both cyclopropane and pyridazine moieties due to their combined pharmacological potential. Studies have shown that such hybrid structures can exhibit enhanced bioavailability and improved metabolic stability compared to traditional drug candidates. The ethyl ester functionality in this compound also plays a crucial role in its reactivity and solubility profile, making it a versatile building block for further chemical modifications.

One of the most compelling aspects of Cyclopropanecarboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel scaffolds for drug discovery programs targeting various diseases. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The chloro substituent on the pyridazine ring further enhances its reactivity, allowing for diverse functionalization strategies that can be tailored to specific biological targets.

The synthesis of Cyclopropanecarboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of key intermediates such as 6-chloropyridazine and cyclopropanecarbonyl chloride derivatives. These intermediates are then coupled using established coupling techniques like nucleophilic substitution or condensation reactions. The final step involves esterification to introduce the ethyl group at the carboxyl position, yielding the desired product.

The versatility of this compound as a synthetic intermediate has been demonstrated in several recent studies. For example, researchers have used it as a precursor in the synthesis of more complex molecules with tailored biological activities. By modifying different functional groups within its structure, scientists have been able to generate libraries of derivatives that can be screened for pharmacological activity. This approach has led to the identification of several promising lead compounds that are being further optimized for therapeutic use.

The pharmacological potential of Cyclopropanecarboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester has also been explored in preclinical studies. These investigations have revealed interesting interactions with various biological targets, including enzymes and receptors involved in disease pathways. The compound's ability to modulate these targets suggests its utility in treating conditions such as cancer, inflammation, and infectious diseases. Further research is ongoing to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

In conclusion, Cyclopropanecarboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester (CAS No. 1352754-02-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent scaffold for designing novel bioactive molecules with diverse therapeutic applications. As synthetic methodologies continue to advance, the utility of this compound as an intermediate will likely expand further, contributing to the discovery of new treatments for various diseases.